Cas no 304650-31-5 (3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 304650-31-5
• MF: C₁₃H₆Cl₂F₃N₃
• MW: 332.108050823212
• CID: 3074749
• PubChem ID: 683375
• Update Time: 2025-06-09

3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine
• 3-(2,6-dichlorophenyl)-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• AKOS000508667
• 304650-31-5
• CHEMBL1333505
• BIM-0019743.P001
• CCG-14898
• AG-205/36953027
• MLS000525266
• CBMicro_019593
• CS-0359436
• SMR000122140
• SCHEMBL6250705
• AFAYPICZDGXMBY-UHFFFAOYSA-N
• HMS2363J15
• STK722992
• 3-(2,6-dichlorophenyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C13H6Cl2F3N3/c14-8-2-1-3-9(15)11(8)12-20-19-10-5-4-7(6-21(10)12)13(16,17)18/h1-6H
• InChI Key： AFAYPICZDGXMBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NN=C2C=CC(C(F)(F)F)=CN12)Cl

Computed Properties

• Exact Mass: 330.9890871Da
• Monoisotopic Mass: 330.9890871Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine

3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 304650-31-5) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines and is characterized by its unique structural features, including a dichlorophenyl group and a trifluoromethyl substituent. These functional groups contribute to its distinct chemical and biological properties, making it a valuable molecule for various scientific investigations.

The triazolopyridine scaffold is known for its versatile pharmacological activities, including antifungal, antibacterial, and anticancer properties. The presence of the dichlorophenyl and trifluoromethyl groups further enhances these activities by modulating the compound's lipophilicity and electronic properties. Recent studies have highlighted the potential of this compound in developing novel therapeutic agents for a range of diseases.

In the context of medicinal chemistry, 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine has been extensively studied for its ability to inhibit specific enzymes and receptors. For instance, it has shown promising activity as an inhibitor of kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways and are often dysregulated in various cancers. By selectively inhibiting these enzymes, this compound can potentially disrupt the growth and proliferation of cancer cells.

Beyond its anticancer properties, 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine has also been investigated for its antiviral activity. Recent research has demonstrated that this compound can effectively inhibit the replication of certain viruses by targeting viral enzymes or host cell factors essential for viral replication. This makes it a promising candidate for the development of antiviral drugs against emerging viral threats.

The synthesis of 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a triazolopyridine core through a cyclization reaction involving appropriate precursors. Subsequent functionalization steps introduce the dichlorophenyl and trifluoromethyl groups to yield the final product. The synthetic route is highly modular and can be adapted to produce analogs with varying substituents, allowing for fine-tuning of the compound's properties.

In terms of biological evaluation, 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine has been tested in various in vitro and in vivo models. In vitro studies have shown that it exhibits potent activity against multiple cancer cell lines with minimal cytotoxicity towards normal cells. In vivo studies using animal models have further confirmed its efficacy and safety profile. These findings underscore its potential as a lead compound for drug development.

The pharmacokinetic properties of 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine have also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound's high lipophilicity facilitates its penetration across biological membranes, while its metabolic stability ensures sustained therapeutic effects. These properties are crucial for optimizing its therapeutic potential.

In conclusion, 3-(2,6-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 304650-31-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents against cancer and viral infections. Ongoing research continues to explore its full potential and refine its use in clinical settings.